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Compound of Interest

Fluometuron-N-desmethyl-4-
Compound Name:
hydroxy

Cat. No.: B1436920

In-Depth Technical Guide: Fluometuron-N-
desmethyl-4-hydroxy

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties of
Fluometuron-N-desmethyl-4-hydroxy, a metabolite of the herbicide Fluometuron. This

document is intended to serve as a core reference for researchers and professionals involved
in environmental science, toxicology, and drug development.

Core Chemical Data

A summary of the key chemical identifiers and properties for Fluometuron-N-desmethyl-4-
hydroxy is presented below.
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Property Value

CAS Number 1174758-89-4
Molecular Formula CoHoF3N20:2
Molecular Weight 234.17 g/mol [1]

1-[4-hydroxy-3-(trifluoromethyl)phenyl]-3-

Synonyms
methylurea, DTXSID901032396

Experimental Protocols & Methodologies

Detailed experimental protocols are crucial for the accurate detection and quantification of
Fluometuron-N-desmethyl-4-hydroxy in various matrices. While specific experimental details
can vary based on the sample type and analytical instrumentation, a general workflow for the

analysis of this compound is outlined below.

Logical Workflow for Analysis
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Caption: A generalized workflow for the chemical analysis of Fluometuron-N-desmethyl-4-
hydroxy.

This workflow represents a standard approach for the trace analysis of organic micropollutants.

The specific parameters for each step, such as the choice of extraction solvent,

chromatographic column, and mass spectrometer settings, would need to be optimized for the

specific application.
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Due to the limited publicly available information specifically on "Fluometuron-N-desmethyl-4-
hydroxy," detailed experimental protocols and signaling pathway information are not readily
available. Further research into the metabolism and toxicological profile of Fluometuron would
be necessary to elucidate these aspects. Researchers are encouraged to consult specialized
databases and scientific literature for more in-depth analytical methods and biological data as

they become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fluometuron-N-desmethyl-4-hydroxy | COH9F3N202 | CID 143095452 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Fluometuron-N-desmethyl-4-hydroxy CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436920#fluometuron-n-desmethyl-4-hydroxy-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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